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Compound of Interest

Compound Name: Dovitinib dilactic acid

Cat. No.: B607186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the solubility and preparation of

Dovitinib dilactic acid for use in cell culture experiments. Detailed protocols and supporting

data are presented to ensure accurate and reproducible results in preclinical research.

Introduction
Dovitinib is a potent, orally active, multi-targeted receptor tyrosine kinase (RTK) inhibitor. Its

dilactic acid salt is a commonly used form in research settings. Dovitinib targets several RTKs

implicated in tumor growth, proliferation, and angiogenesis, including vascular endothelial

growth factor receptors (VEGFR), fibroblast growth factor receptors (FGFR), platelet-derived

growth factor receptors (PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3][4]

Understanding its solubility and proper preparation is critical for conducting reliable in vitro

studies.

Solubility Data
The solubility of Dovitinib dilactic acid in common laboratory solvents is summarized in the

table below. It is recommended to use freshly opened, anhydrous solvents to ensure optimal

dissolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b607186?utm_src=pdf-interest
https://www.benchchem.com/product/b607186?utm_src=pdf-body
https://go.drugbank.com/drugs/DB05928
https://reference.medscape.com/drug/dovitinib-4000283
https://www.selleckchem.com/products/CHIR-258.html
https://www.medchemexpress.com/Dovitinib.html
https://www.benchchem.com/product/b607186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special
Considerations

DMSO 83 144.96

Sonication may be

required for complete

dissolution.[5]

Water 64 111.77

Sonication may be

required for complete

dissolution.[5]

DMSO ≥ 57.3 Not specified -

Note: The molecular weight of Dovitinib dilactic acid is 572.59 g/mol .[5][6]

Signaling Pathway of Dovitinib
Dovitinib exerts its anti-cancer effects by inhibiting multiple receptor tyrosine kinases on the cell

surface. This blockage prevents the downstream activation of key signaling pathways involved

in cell proliferation, survival, and angiogenesis, such as the MAPK/ERK and PI3K/Akt

pathways.
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Caption: Dovitinib inhibits multiple RTKs, blocking downstream signaling pathways.
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Experimental Protocols
Preparation of Dovitinib Dilactic Acid Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

Dovitinib dilactic acid powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: Based on the desired concentration and volume, calculate the

mass of Dovitinib dilactic acid needed. For example, for 1 mL of a 10 mM stock solution

(MW = 572.59 g/mol ), 5.73 mg of the compound is required.

Aliquot the powder: Carefully weigh the calculated amount of Dovitinib dilactic acid and

place it in a sterile microcentrifuge tube.

Add solvent: Add the appropriate volume of sterile DMSO to the tube.

Dissolve the compound: Vortex the tube thoroughly to dissolve the powder. If necessary,

sonicate the solution to aid dissolution.[5]

Aliquot and store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile cryovials. This prevents repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months).[7]
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Preparation of Working Solution for Cell Culture
Materials:

10 mM Dovitinib dilactic acid stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Procedure:

Thaw the stock solution: Remove one aliquot of the 10 mM stock solution from the freezer

and thaw it at room temperature.

Prepare intermediate dilutions (if necessary): For lower final concentrations, it is advisable to

perform serial dilutions of the stock solution in sterile DMSO or cell culture medium.

Add to cell culture medium: Directly add the desired volume of the stock or intermediate

dilution to the pre-warmed cell culture medium to achieve the final working concentration.

For example, to prepare 10 mL of medium with a final concentration of 10 µM, add 10 µL of

the 10 mM stock solution.

Mix thoroughly: Gently mix the medium containing Dovitinib before adding it to the cells.

Vehicle control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the Dovitinib-treated samples.

Experimental Workflow for In Vitro Cell-Based
Assays
The following diagram illustrates a general workflow for assessing the effect of Dovitinib on cell

viability.
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Caption: General workflow for a cell viability assay with Dovitinib.
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Conclusion
These application notes provide essential information for the effective use of Dovitinib dilactic
acid in cell culture. Adherence to these protocols will facilitate the generation of reliable and

reproducible data for investigating the biological effects of this multi-targeted kinase inhibitor.

Researchers should always consult the specific product datasheet for lot-specific information

and handle the compound in accordance with laboratory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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